Cas no 123067-26-5 (4'-Me ether-4',5,6-Trihydroxyflavanone)

123067-26-5 structure
Product name:4'-Me ether-4',5,6-Trihydroxyflavanone
4'-Me ether-4',5,6-Trihydroxyflavanone Chemical and Physical Properties
Names and Identifiers
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- 4'-Me ether-4',5,6-Trihydroxyflavanone
- CHEBI:178317
- 5,6-dihydroxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
- 5,6-Dihydroxy-4'-methoxyflavanone
- LMPK12140103
- 123067-26-5
-
- Inchi: InChI=1S/C16H14O5/c1-20-10-4-2-9(3-5-10)14-8-12(18)15-13(21-14)7-6-11(17)16(15)19/h2-7,14,17,19H,8H2,1H3
- InChI Key: ONKIXTJNUUWOHL-UHFFFAOYSA-N
- SMILES: COc1ccc(cc1)C1CC(=O)c2c(O)c(O)ccc2O1
Computed Properties
- Exact Mass: 286.08412354Da
- Monoisotopic Mass: 286.08412354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76Ų
- XLogP3: 1.272
4'-Me ether-4',5,6-Trihydroxyflavanone Related Literature
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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